molecular formula C9H7BrClNO B15363520 (5-Bromo-3-chloropyridin-2-yl)(cyclopropyl)methanone

(5-Bromo-3-chloropyridin-2-yl)(cyclopropyl)methanone

Cat. No.: B15363520
M. Wt: 260.51 g/mol
InChI Key: SAMZPGJMALSGDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5-Bromo-3-chloropyridin-2-yl)(cyclopropyl)methanone is a halogenated pyridine derivative characterized by a pyridine core substituted with bromine at position 5, chlorine at position 3, and a cyclopropyl methanone group at position 2. The bromine and chlorine substituents introduce electron-withdrawing effects, which influence reactivity and intermolecular interactions, while the cyclopropyl group may enhance metabolic stability and lipophilicity compared to bulkier aromatic substituents .

Properties

Molecular Formula

C9H7BrClNO

Molecular Weight

260.51 g/mol

IUPAC Name

(5-bromo-3-chloropyridin-2-yl)-cyclopropylmethanone

InChI

InChI=1S/C9H7BrClNO/c10-6-3-7(11)8(12-4-6)9(13)5-1-2-5/h3-5H,1-2H2

InChI Key

SAMZPGJMALSGDF-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(=O)C2=C(C=C(C=N2)Br)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural differences and similarities between the target compound and its analogs:

Compound Name Core Structure Substituents (Positions) Functional Groups Molecular Formula Molecular Weight (g/mol)
(5-Bromo-3-chloropyridin-2-yl)(cyclopropyl)methanone Pyridine Br (5), Cl (3), cyclopropyl (2) Methanone, halogenated pyridine C₉H₇BrClNO 276.52
(5-Bromo-2-fluorophenyl)(cyclopropyl)methanone Benzene Br (5), F (2), cyclopropyl Methanone, halogenated benzene C₁₀H₈BrFO 259.08
1-(5-Bromo-2-chloropyridin-3-yl)ethanone Pyridine Br (5), Cl (2), acetyl (3) Ethanone, halogenated pyridine C₇H₅BrClNO 234.48
(5-Bromopyridin-3-yl)(phenyl)methanone Pyridine Br (5), phenyl (3) Methanone, halogenated pyridine C₁₂H₈BrNO 278.11
1-(5-Bromo-2-methylpyridin-3-yl)ethanone Pyridine Br (5), methyl (2), acetyl (3) Ethanone, halogenated pyridine C₈H₈BrNO 214.06

Key Observations :

  • Core Structure : The target compound and analogs 3–5 utilize a pyridine ring, whereas analog 2 employs a benzene ring. Pyridine derivatives generally exhibit higher polarity and basicity compared to their benzene counterparts.
  • Halogen Effects : Bromine and chlorine in the target compound enhance electrophilic substitution resistance compared to fluorine in analog 2, which may increase reactivity toward nucleophilic attack .
  • In contrast, analog 3's 2-chloro substituent may alter regioselectivity in further reactions.
  • Functional Groups: Methanone groups (target, analogs 2, 4) vs. ethanone (analogs 3, 5) influence solubility and hydrogen-bonding capacity. Cyclopropyl in the target compound likely improves metabolic stability over phenyl (analog 4) or methyl groups (analog 5) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.